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Compound of Interest

Compound Name: Hpk1-IN-42

Cat. No.: B12367387 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the safe disposal

of Hpk1-IN-42, a potent hematopoietic progenitor kinase 1 (HPK1) inhibitor. The following

procedures are based on available safety data for similar compounds and general best

practices for laboratory chemical waste management.

Key Safety and Disposal Information
While a specific Safety Data Sheet (SDS) for Hpk1-IN-42 is not readily available, data for a

closely related compound, HPK1-IN-18, provides critical safety and disposal guidance. Due to

their structural and functional similarities, these guidelines are considered highly relevant for

Hpk1-IN-42.
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Hazard Information (Based on HPK1-IN-
18)

Disposal and Handling Recommendations

Acute Toxicity (Oral): Category 4, Harmful if

swallowed.[1]
P264: Wash skin thoroughly after handling.[1]

Aquatic Toxicity (Acute): Category 1, Very toxic

to aquatic life.[1]

P270: Do not eat, drink or smoke when using

this product.[1]

Aquatic Toxicity (Chronic): Category 1, Very

toxic to aquatic life with long lasting effects.[1]
P273: Avoid release to the environment.[1]

Disposal Statement
P501: Dispose of contents/container to an

approved waste disposal plant.[1]

Transportation
Considered non-hazardous for transport (DOT,

IMDG, IATA).[1]

Standard Operating Procedure for the Disposal of
Hpk1-IN-42
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Hpk1-IN-42 and its contaminated materials.

Experimental Protocol
Objective: To safely dispose of Hpk1-IN-42 and associated waste in accordance with laboratory

safety and environmental regulations.

Materials:

Hpk1-IN-42 waste (solid or in solution)

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves

Designated and clearly labeled hazardous waste container

Waste disposal tags or labels as required by your institution
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Procedure:

Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect all solid Hpk1-IN-42 waste, including empty vials and contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Hpk1-IN-42 in a separate, designated,

and sealed hazardous waste container. Do not mix with other incompatible waste streams.

Container Labeling: Label the hazardous waste container with the full chemical name

("Hpk1-IN-42"), the approximate quantity of waste, and any known hazard symbols (e.g.,

"Toxic," "Hazardous to the Aquatic Environment"). Follow your institution's specific labeling

requirements.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure waste accumulation area. Ensure it is stored away from incompatible materials.

Disposal Request: Arrange for the collection and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor. Provide them with all necessary information about the waste

contents.

Documentation: Maintain a record of the waste disposal, including the date, quantity, and

method of disposal, as required by your laboratory's standard operating procedures.

Decontamination: After handling the waste, thoroughly wash your hands and any potentially

contaminated surfaces.

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of Hpk1-IN-42, the

following workflow diagram has been created.
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Caption: Decision workflow for the proper disposal of Hpk1-IN-42.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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